Cas no 300731-86-6 (N-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide)

• Product Name: N-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide
• CAS No: 300731-86-6
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 2839907
• PubChem ID: 854297
• Update Time: 2025-08-05

N-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide
• G44750
• CS-0260814
• AKOS009144742
• SCHEMBL17141942
• 300731-86-6
• DTXSID20357568
• STK976334
• AMA73186
• EN300-76035

• Inchi： 1S/C7H11N3O/c1-4-7(8-6(3)11)5(2)10-9-4/h1-3H3,(H,8,11)(H,9,10)
• InChI Key： ILCJEJQTTQLILC-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C(C)=NNC=1C

Computed Properties

• Exact Mass: 153.090211983Da
• Monoisotopic Mass: 153.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Color/Form: No data avaiable

N-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on N-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide

N-(3,5-Dimethyl-1H-Pyrazol-4-yl)Acetamide: A Comprehensive Overview

The compound with CAS No. 300731-86-6, commonly referred to as N-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a pyrazole ring with an acetamide group, offering a wide range of potential applications in various industries. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and functionalities.

N-(3,5-Dimethyl-1H-pyrazol-4-yl)acetamide is synthesized through a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The presence of the pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, contributes significantly to the molecule's stability and reactivity. The dimethyl substituents on the pyrazole ring further modulate its electronic properties, making it an attractive candidate for applications in drug discovery and agrochemicals.

Recent studies have highlighted the potential of N-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide as a precursor for advanced materials. For instance, researchers have explored its use in the synthesis of high-performance polymers and organic semiconductors. The molecule's ability to form stable amide bonds makes it an ideal building block for constructing complex molecular architectures. Moreover, its thermal stability and resistance to degradation under harsh conditions have been validated through rigorous testing.

In the context of medicinal chemistry, N-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide has shown promise as a lead compound for developing novel therapeutic agents. Its structural versatility allows for easy modification to target specific biological pathways. For example, recent research has demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. This highlights its role in drug design and development.

From an environmental perspective, the compound's biodegradability and eco-friendliness have been extensively studied. Results indicate that N-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide exhibits low toxicity to aquatic organisms and decomposes efficiently under aerobic conditions. These findings are particularly relevant for industries seeking sustainable alternatives for chemical production.

Looking ahead, the continued exploration of N-(3,5-dimethyl-1H-pyrazol-4-yl)acetamide is expected to unlock new opportunities across multiple disciplines. Its integration into green chemistry practices and its role in advancing nanotechnology are areas that warrant further investigation. As research progresses, this compound will undoubtedly play a pivotal role in shaping the future of materials science and pharmaceutical development.